Cas no 946291-55-0 (3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide)
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
- 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
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- Inchi: 1S/C17H17ClN2O3S/c1-24(22,23)20-9-3-5-12-7-8-15(11-16(12)20)19-17(21)13-4-2-6-14(18)10-13/h2,4,6-8,10-11H,3,5,9H2,1H3,(H,19,21)
- InChI Key: WGWJUPYHEJBSIY-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)(=O)C1=CC=CC(Cl)=C1
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2051-0358-2μmol |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-5μmol |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-10μmol |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-20μmol |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-1mg |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-2mg |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-3mg |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-4mg |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-5mg |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2051-0358-10mg |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide |
946291-55-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
3-Chloro-N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)Benzamide: A Comprehensive Overview
3-Chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide, commonly referenced by its CAS number 946291-55-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a tetrahydroquinoline derivative. The presence of the methanesulfonyl group adds further complexity to its chemical profile, making it an intriguing subject for both academic and industrial research.
The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis have enabled researchers to explore the enantiomeric forms of this compound, which could have profound implications in drug development. The methanesulfonyl group, in particular, plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.
Recent studies have focused on the application of 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide in the field of medicinal chemistry. Its ability to act as a selective inhibitor of certain enzymes has been extensively investigated. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in the treatment of various cancers and inflammatory diseases. These findings underscore its potential as a lead molecule for drug discovery.
In addition to its therapeutic applications, this compound has also been explored for its role in materials science. The tetrahydroquinoline moiety contributes to the compound's aromaticity and stability, making it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent breakthroughs in nanotechnology have further expanded its potential applications in this domain.
The environmental impact of CAS 946291-55-0 has also been a topic of interest among researchers. Studies have shown that the compound exhibits biodegradability under specific conditions, which is a critical factor for its sustainable use in industrial processes. Furthermore, its toxicity profile has been evaluated in various model systems, providing valuable insights into its safety for human and environmental health.
In conclusion, 3-chloro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide represents a multifaceted compound with diverse applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.
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